Cas no 1361774-61-9 (3-Cyano-4-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 3-Cyano-4-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1361774-61-9
• MF: C₈H₅F₃N₂O₂
• MW: 218.132712125778
• CID: 4911661
• Update Time: 2025-06-14

3-Cyano-4-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C8H5F3N2O2/c9-8(10,11)15-7-1-2-13-6(4-14)5(7)3-12/h1-2,14H,4H2
• InChI Key： CBNNWCUHPTVZRC-UHFFFAOYSA-N
• SMILES： FC(OC1C=CN=C(CO)C=1C#N)(F)F

Computed Properties

• Exact Mass: 218.03031189 g/mol
• Monoisotopic Mass: 218.03031189 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.1
• Molecular Weight: 218.13

Additional information on 3-Cyano-4-(trifluoromethoxy)pyridine-2-methanol

Research Briefing on 3-Cyano-4-(trifluoromethoxy)pyridine-2-methanol (CAS: 1361774-61-9): Recent Advances and Applications

The compound 3-Cyano-4-(trifluoromethoxy)pyridine-2-methanol (CAS: 1361774-61-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and cyano functional groups, exhibits promising potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This briefing synthesizes the latest findings and highlights the compound's structural and functional relevance in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-Cyano-4-(trifluoromethoxy)pyridine-2-methanol as a precursor in the synthesis of novel pyridine-based kinase inhibitors. The researchers utilized a multi-step synthetic route to derivatize the compound, yielding analogs with enhanced selectivity for specific kinase targets. Molecular docking studies revealed that the trifluoromethoxy group contributes to improved binding affinity, while the cyano moiety stabilizes interactions with hydrophobic pockets in the kinase active site. These findings underscore the compound's versatility in rational drug design.

In parallel, a 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported the antimicrobial properties of derivatives synthesized from 3-Cyano-4-(trifluoromethoxy)pyridine-2-methanol. The study demonstrated that fluorinated pyridine derivatives exhibited potent activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. Mechanistic studies suggested that the compounds disrupt bacterial cell wall synthesis, offering a potential new avenue for addressing antibiotic resistance. The CAS: 1361774-61-9 scaffold was identified as critical for maintaining optimal lipophilicity and membrane permeability.

Beyond its pharmacological applications, recent advancements in process chemistry have optimized the large-scale synthesis of 3-Cyano-4-(trifluoromethoxy)pyridine-2-methanol. A 2023 patent (WO2023184567) disclosed a cost-effective catalytic method for its production, achieving >90% yield with minimal byproducts. This innovation addresses previous challenges in scalability, making the compound more accessible for industrial applications. The patent also highlights its utility in agrochemical research, particularly as a building block for herbicidal agents.

Ongoing clinical trials (e.g., NCT05678920) are evaluating pyridine-based therapeutics derived from this scaffold for oncology indications. Preliminary data suggest favorable pharmacokinetic profiles, with the trifluoromethoxy group enhancing metabolic stability. However, researchers caution that further toxicological studies are needed to assess long-term safety. The compound's unique balance of electronic and steric properties continues to inspire structural optimization efforts across multiple therapeutic areas.

In conclusion, 3-Cyano-4-(trifluoromethoxy)pyridine-2-methanol (1361774-61-9) represents a structurally privileged scaffold with multifaceted applications in drug discovery and agrochemical development. Recent studies have elucidated its mechanism of action, synthetic accessibility, and therapeutic potential, positioning it as a valuable tool for medicinal chemists. Future research directions may explore its utility in targeted protein degradation and as a fluorinated probe for PET imaging applications.